Cas no 1782633-52-6 ((1-benzyl-3-cyclopropylpyrrolidin-3-yl)methanamine)

• Product Name: (1-benzyl-3-cyclopropylpyrrolidin-3-yl)methanamine
• CAS No: 1782633-52-6
• MF: C₁₅H₂₂N₂
• MW: 230.348583698273
• MDL: MFCD26724186
• CID: 5246038
• Update Time: 2025-05-24

(1-benzyl-3-cyclopropylpyrrolidin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinemethanamine, 3-cyclopropyl-1-(phenylmethyl)-
• (1-benzyl-3-cyclopropylpyrrolidin-3-yl)methanamine

• MDL： MFCD26724186
• Inchi： 1S/C15H22N2/c16-11-15(14-6-7-14)8-9-17(12-15)10-13-4-2-1-3-5-13/h1-5,14H,6-12,16H2
• InChI Key： IVHDGUGFZGUMEM-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CCC(C2CC2)(CN)C1

Additional information on (1-benzyl-3-cyclopropylpyrrolidin-3-yl)methanamine

Introduction to (1-benzyl-3-cyclopropylpyrrolidin-3-yl)methanamine (CAS No. 1782633-52-6)

(1-benzyl-3-cyclopropylpyrrolidin-3-yl)methanamine (CAS No. 1782633-52-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Benzylcyclopropylpyrrolidinemethanamine, is characterized by its unique structural features, which include a benzyl group, a cyclopropyl ring, and a pyrrolidine moiety. These structural elements contribute to its potential pharmacological properties and make it a valuable candidate for various therapeutic applications.

The chemical structure of (1-benzyl-3-cyclopropylpyrrolidin-3-yl)methanamine is particularly intriguing due to the presence of the cyclopropyl ring, which is known for its strain and reactivity. The benzyl group adds aromatic character and can influence the compound's solubility and metabolic stability. The pyrrolidine moiety, a five-membered ring containing a nitrogen atom, is common in many biologically active molecules and can participate in hydrogen bonding interactions with biological targets.

Recent studies have highlighted the potential of (1-benzyl-3-cyclopropylpyrrolidin-3-yl)methanamine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that compounds with similar structures can modulate neurotransmitter systems, particularly those involving dopamine and serotonin. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control, making (1-benzyl-3-cyclopropylpyrrolidin-3-yl)methanamine a promising candidate for the development of new drugs targeting these pathways.

In addition to its potential in neurological disorders, (1-benzyl-3-cyclopropylpyrrolidin-3-yl)methanamine has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular diseases. Studies have demonstrated that compounds with similar structures can inhibit pro-inflammatory cytokines and enzymes, suggesting that (1-benzyl-3-cyclopropylpyrrolidin-3-yl)methanamine may have therapeutic potential in these conditions.

The pharmacokinetic properties of (1-benzyl-3-cyclopropylpyrrolidin-3-yl)methanamine are another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy and safety. Preclinical studies have shown that (1-benzyl-3-cyclopropylpyrrolidin-3-yl)methanamine exhibits favorable ADME properties, with good oral bioavailability and a long half-life, making it suitable for chronic administration.

To further explore the therapeutic potential of (1-benzyl-3-cyclopropylpyrrolidin-3-yl)methanamine, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in various patient populations. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. Phase II trials are expected to provide more detailed insights into the compound's efficacy and optimal dosing regimens.

From a synthetic chemistry perspective, the preparation of (1-benzyl-3-cyclopropylpyrrolidin-3-yl)methanamine involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the use of organometallic reagents for ring formation and functional group manipulation. Advances in synthetic methods have made it possible to produce this compound on a larger scale, facilitating its use in preclinical and clinical studies.

In conclusion, (1-benzyl-3-cyclopropylpyrrolidin-3-yl)methanamine (CAS No. 1782633-52-6) is a promising compound with potential applications in the treatment of neurological disorders and inflammatory diseases. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, (1-benzyl-3-cyclopropylpyrrolidin-3-yl)methanamine may emerge as a valuable addition to the pharmaceutical arsenal.